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Compound of Interest

Compound Name: TMC647055

Cat. No.: B611405

Absence of specific safety data for the investigational antiviral agent, TMC647055,
necessitates adherence to stringent, general protocols for handling potentially hazardous
pharmaceutical compounds. Researchers, scientists, and drug development professionals
must operate under the assumption that investigational drugs have the potential for toxicity.
This guide provides essential safety and logistical information, including operational and
disposal plans, to ensure the well-being of laboratory personnel and the integrity of research.

Chemical and Physical Properties of TMC647055

While a comprehensive safety profile for TMC647055 is not publicly available, some of its basic
chemical and physical properties have been identified.
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Property Value
28-cyclohexyl-22-methoxy-10,16-dimethyl-9,9-
dioxo-13-oxa-9A°é-thia-1,8,10,16-

IUPAC Name tetrazapentacyclo[16.8.1.12,5.13'26,029'25]nonacos

a-2,4,6(29),18,20(25),21,23,26(28)-octaene-
7,17-dione

Molecular Formula C32H38N406S
Molar Mass 606.74 g-mol—1
CAS Number 1204416-97-6
DrugBank Accession Number DB11822
ChEMBL ID CHEMBL2043025

Personal Protective Equipment (PPE): A Critical

Barrier

Given the unknown hazard profile of TMC647055, a comprehensive approach to Personal

Protective Equipment (PPE) is mandatory. The following recommendations are based on

general guidelines for handling potentially hazardous pharmaceutical compounds and

investigational drugs.[1][2]

Core PPE Requirements:

e Gloves: Double gloving with powder-free nitrile gloves is recommended.[2] The inner glove

should be tucked under the cuff of the lab coat or gown, and the outer glove should extend

over the cuff. Gloves must be changed immediately if they are torn, punctured, or known to

be contaminated.

o Gowns: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is essential to protect against splashes and spills.

o Eye and Face Protection: Safety goggles or a face shield should be worn to protect against

splashes when handling the compound in liquid form.[1]
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» Respiratory Protection: If there is a risk of aerosolization, such as when handling the
compound as a powder or during sonication, a properly fitted N95 respirator or a higher level

of respiratory protection should be used.[1]

e Shoe Covers: Disposable shoe covers should be worn in areas where the compound is
handled to prevent the tracking of contaminants.[1]

Operational Plan for Safe Handling

A systematic workflow is crucial to minimize the risk of exposure and contamination when
working with investigational compounds like TMC647055.
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Safe Handling Workflow for Investigational Compounds
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A logical workflow for the safe handling of investigational compounds.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b611405?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan for TMC647055 Waste

Proper disposal of investigational drug waste is critical to prevent environmental contamination
and accidental exposure.

o Waste Segregation: All materials that have come into contact with TMC647055, including
gloves, gowns, vials, and cleaning materials, should be considered hazardous waste.

o Containers: Use designated, clearly labeled, leak-proof, and puncture-resistant containers
for all TMC647055 waste.

e Incineration: As a general practice for investigational compounds, incineration by a licensed
hazardous waste disposal company is the preferred method of destruction.[3]

o Regulatory Compliance: All disposal procedures must adhere to local, state, and federal
regulations for hazardous waste.[4][5] Consult your institution's Environmental Health and
Safety (EHS) department for specific guidance.[4][5]

Experimental Protocols

Detailed experimental protocols involving TMC647055 are not publicly available. Researchers
should develop study-specific protocols that incorporate the safety and handling precautions
outlined in this document. All protocols should be reviewed and approved by the relevant
institutional safety committees.

In the event of an exposure, immediately remove contaminated clothing and wash the affected
skin area thoroughly with soap and water. For eye contact, flush with copious amounts of water
for at least 15 minutes and seek immediate medical attention. All exposures and spills should
be reported to the institutional safety officer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safe Handling of Investigational
Compound TMC647055]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b611405#personal-protective-equipment-for-handling-
tmc647055]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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